Cas no 2138711-93-8 (2-amino-6-(dimethylamino)hexanamide)

• Product Name: 2-amino-6-(dimethylamino)hexanamide
• CAS No: 2138711-93-8
• MF: C₈H₁₉N₃O
• MW: 173.25596165657
• CID: 6448029
• PubChem ID: 72427053
• Update Time: 2025-05-22

2-amino-6-(dimethylamino)hexanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-(dimethylamino)hexanamide
• SCHEMBL4632518
• 2138711-93-8
• EN300-1299596

• Inchi： 1S/C8H19N3O/c1-11(2)6-4-3-5-7(9)8(10)12/h7H,3-6,9H2,1-2H3,(H2,10,12)
• InChI Key： XZVMVYOENFVFFV-UHFFFAOYSA-N
• SMILES： O=C(C(CCCCN(C)C)N)N

Computed Properties

• Exact Mass: 173.152812238g/mol
• Monoisotopic Mass: 173.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 72.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-6-(dimethylamino)hexanamide

Comprehensive Analysis of 2-Amino-6-(dimethylamino)hexanamide (CAS No. 2138711-93-8): Properties, Applications, and Industry Insights

In the rapidly evolving field of specialty chemicals, 2-amino-6-(dimethylamino)hexanamide (CAS No. 2138711-93-8) has emerged as a compound of significant interest due to its unique structural properties and versatile applications. This detailed overview explores its molecular characteristics, synthesis pathways, and potential uses in pharmaceuticals, agrochemicals, and material science, addressing trending queries such as "hexanamide derivatives in drug discovery" and "dimethylamino functional group applications."

The molecular structure of 2-amino-6-(dimethylamino)hexanamide features a hexanamide backbone with strategically positioned amino and dimethylamino groups, enabling selective reactivity. Researchers highlight its role as a building block for bioactive molecules, particularly in designing kinase inhibitors or antimicrobial agents—a topic frequently searched in academic databases like "CAS 2138711-93-8 pharmacological potential." Its balanced lipophilicity, attributed to the dimethylamino moiety, enhances membrane permeability, a critical factor in CNS-targeting therapeutics.

Recent studies underscore the compound’s relevance in green chemistry initiatives, aligning with the surge in searches for "sustainable amine derivatives." Innovative synthetic routes, such as catalytic reductive amination, reduce waste generation while maintaining high yields—addressing industry demands for eco-friendly processes. Furthermore, its stability under physiological conditions makes it a candidate for prodrug development, a trending subtopic in "advanced drug delivery systems 2024."

Beyond pharmaceuticals, 2-amino-6-(dimethylamino)hexanamide finds utility in agrochemical formulations. Its bifunctional nature allows derivatization into plant growth regulators or pesticide intermediates, resonating with queries like "novel agrochemical scaffolds." Analytical challenges, such as HPLC quantification methods (often searched as "CAS 2138711-93-8 analytical protocols"), are mitigated by its distinct UV absorption profile, facilitating quality control in industrial batches.

From a commercial perspective, the compound’s patent landscape reflects growing R&D investments. Key players explore its incorporation into high-value specialty chemicals, driven by market trends like "custom synthesis for drug candidates." Regulatory compliance remains streamlined, as it avoids classifications requiring stringent controls, ensuring broader accessibility for research institutions and manufacturers.

In conclusion, 2-amino-6-(dimethylamino)hexanamide (CAS No. 2138711-93-8) exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability across disciplines—from precision medicine to sustainable agriculture—positions it as a focal point for future breakthroughs, answering pervasive industry questions on "multifunctional amine derivatives" and "next-gen chemical intermediates."